molecular formula C26H22N2O5S B281326 Methyl 4-[(4-{[(4-ethylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate

Methyl 4-[(4-{[(4-ethylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate

Cat. No. B281326
M. Wt: 474.5 g/mol
InChI Key: HFTAQZNZXXQBPT-NFFVHWSESA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 4-[(4-{[(4-ethylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate is a compound that belongs to the class of naphthalene sulfonamides. It has been widely studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of Methyl 4-[(4-{[(4-ethylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate involves the inhibition of carbonic anhydrases, which are zinc-containing metalloenzymes that catalyze the reversible hydration of CO2 to bicarbonate ion. By inhibiting these enzymes, the compound can disrupt the acid-base balance and ion transport in various tissues, leading to its anti-inflammatory, analgesic, and antitumor effects.
Biochemical and Physiological Effects:
Methyl 4-[(4-{[(4-ethylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate has been shown to exhibit several biochemical and physiological effects. It can inhibit the activity of carbonic anhydrases, leading to a decrease in the production of bicarbonate ion and an increase in the concentration of CO2 in various tissues. This can result in the disruption of the acid-base balance and ion transport, leading to anti-inflammatory, analgesic, and antitumor effects. Additionally, it has been demonstrated to possess antioxidant and antibacterial properties.

Advantages and Limitations for Lab Experiments

Methyl 4-[(4-{[(4-ethylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate has several advantages and limitations for lab experiments. Its potent inhibitory activity against carbonic anhydrases makes it a valuable tool for studying the physiological processes involving these enzymes. Additionally, its anti-inflammatory, analgesic, and antitumor properties make it a potential candidate for the development of new drugs. However, its limited solubility in water and its potential toxicity at high concentrations can be a limitation for some experiments.

Future Directions

There are several future directions for the research on Methyl 4-[(4-{[(4-ethylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate. One potential direction is the development of new drugs based on its inhibitory activity against carbonic anhydrases. Additionally, its anti-inflammatory, analgesic, and antitumor properties can be further explored for the development of new therapies. Furthermore, the compound's antioxidant and antibacterial properties can be studied for potential applications in other scientific fields.

Synthesis Methods

Methyl 4-[(4-{[(4-ethylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate can be synthesized using a multistep process that involves the condensation of 4-ethylbenzenesulfonyl chloride and 2-naphthylamine, followed by the reaction with 4-aminobenzoic acid and methanol. The final product is obtained after purification and isolation using various chromatographic techniques.

Scientific Research Applications

Methyl 4-[(4-{[(4-ethylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit potent inhibitory activity against various enzymes, including carbonic anhydrases, which are involved in several physiological processes such as acid-base balance, ion transport, and CO2 homeostasis. Additionally, it has been demonstrated to possess anti-inflammatory, analgesic, and antitumor properties.

properties

Molecular Formula

C26H22N2O5S

Molecular Weight

474.5 g/mol

IUPAC Name

methyl 4-[[(4Z)-4-(4-ethylphenyl)sulfonylimino-1-oxonaphthalen-2-yl]amino]benzoate

InChI

InChI=1S/C26H22N2O5S/c1-3-17-8-14-20(15-9-17)34(31,32)28-23-16-24(25(29)22-7-5-4-6-21(22)23)27-19-12-10-18(11-13-19)26(30)33-2/h4-16,27H,3H2,1-2H3/b28-23-

InChI Key

HFTAQZNZXXQBPT-NFFVHWSESA-N

Isomeric SMILES

CCC1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)NC4=CC=C(C=C4)C(=O)OC

SMILES

CCC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=CC=C(C=C4)C(=O)OC

Canonical SMILES

CCC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=CC=C(C=C4)C(=O)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.